2-Chloro-3-cyclopropoxy-5-nitropyridine

• Molecular Formula: C8H7ClN2O3
• Molecular Weight: 214.60 g/mol
• IUPAC Name: 2-chloro-3-cyclopropyloxy-5-nitropyridine
• InChI: InChI=1S/C8H7ClN2O3/c9-8-7(14-6-1-2-6)3-5(4-10-8)11(12)13/h3-4,6H,1-2H2
• InChI Key: QXADWMXPGMDNGH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)[N+](=O)[O-])Cl

Description

2-Chloro-3-cyclopropoxy-5-nitropyridine is a substituted pyridine derivative featuring a nitro group at position 5, a chlorine atom at position 2, and a cyclopropoxy substituent at position 2. The cyclopropoxy group introduces steric bulk and electron-donating effects, which may influence reactivity, solubility, and stability compared to other substituents (e.g., methyl or methoxy groups).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-3-cyclopropoxy-5-nitropyridine typically involves multiple steps:

Nitration: The nitration of pyridine derivatives is a common method to introduce a nitro group. This can be achieved using nitrating agents such as nitric acid and sulfuric acid.

Cyclopropoxylation: The addition of a cyclopropoxy group can be achieved through nucleophilic substitution reactions, where a suitable cyclopropylating agent is used.

Industrial Production Methods

Industrial production of 2-Chloro-3-cyclopropoxy-5-nitropyridine may involve optimized reaction conditions to maximize yield and minimize byproducts. This includes controlling temperature, pressure, and the use of catalysts to enhance reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-3-cyclopropoxy-5-nitropyridine can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom can be replaced by other nucleophiles, leading to the formation of different derivatives.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Oxidation Reactions: The compound can undergo oxidation to form different oxidized products.

Common Reagents and Conditions

Substitution: Nucleophiles such as amines or alkoxides can be used under basic conditions.

Reduction: Catalytic hydrogenation or the use of reducing agents like tin(II) chloride.

Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide.

Major Products Formed

Substitution: Various substituted pyridine derivatives.

Reduction: Amino derivatives of the compound.

Oxidation: Oxidized pyridine derivatives.

Scientific Research Applications

2-Chloro-3-cyclopropoxy-5-nitropyridine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in the study of biological pathways and enzyme interactions.

Medicine: Investigated for its potential pharmacological properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Chloro-3-cyclopropoxy-5-nitropyridine involves its interaction with molecular targets such as enzymes or receptors. The nitro group can participate in redox reactions, while the chlorine and cyclopropoxy groups can influence the compound’s binding affinity and specificity. These interactions can modulate biological pathways, leading to various effects.

Comparison with Similar Compounds

Key Comparative Insights:

Electronic Effects: The cyclopropoxy group in the target compound is more electron-donating than a methyl group (as in ) but less polar than a methoxy group (as in ). This may reduce electrophilic substitution reactivity at the nitro-bearing position compared to methoxy analogs.

Synthetic Routes :

• Chlorination using thionyl chloride (as described for 2-chloro-5-methyl-3-nitropyridine ) could be adapted for introducing the Cl substituent.
• The cyclopropoxy group may be introduced via nucleophilic substitution of a hydroxyl precursor, similar to methods for methoxy derivatives .

The cyclopropoxy group may reduce volatility compared to methyl analogs.

Crystallography and Intermolecular Interactions :

• Analogs like 2-chloro-5-methyl-3-nitropyridine exhibit C–H⋯O hydrogen bonding , while hydroxyl-substituted derivatives (e.g., ) form stronger hydrogen bonds. The cyclopropoxy group’s steric bulk may limit such interactions, affecting crystal packing.